molecular formula C23H20Cl3N3O2S B2440805 2,4,6-trichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide CAS No. 338954-82-8

2,4,6-trichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

Cat. No. B2440805
CAS RN: 338954-82-8
M. Wt: 508.84
InChI Key: KOWSFMGUPFUHFQ-UHFFFAOYSA-N
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Description

The compound “2,4,6-trichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide” has a molecular formula of C23H20Cl3N3O2S. It has an average mass of 508.848 Da and a mono-isotopic mass of 507.034180 Da .


Synthesis Analysis

The synthesis of this compound or similar compounds often involves the use of 2,4,6-trichloro-1,3,5-triazine . This reagent has been used in the efficient mechanochemical synthesis of amides from carboxylic acids . The process involves successive steps of arylidene acetalation, esterification, and regioselective reductive acetal cleavage .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple aromatic rings and functional groups. It includes a benzimidazole ring, which is a fused benzene and imidazole ring, and a benzenesulfonamide moiety .

Scientific Research Applications

properties

IUPAC Name

2,4,6-trichloro-N-[5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-yl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20Cl3N3O2S/c1-13-6-4-5-7-16(13)11-29-12-27-22-20(29)8-14(2)15(3)21(22)28-32(30,31)23-18(25)9-17(24)10-19(23)26/h4-10,12,28H,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KOWSFMGUPFUHFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=C(C=C(C=C4Cl)Cl)Cl)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20Cl3N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

508.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4,6-trichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

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